Cas no 2287302-64-9 (6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride)

• Product Name: 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• CAS No: 2287302-64-9
• MF: C₁₂H₁₄BrClF₃N
• MW: 344.598472118378
• CID: 5326406
• Update Time: 2025-11-06

6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• Z3487488801
• 6-bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride

• Inchi： 1S/C12H13BrF3N.ClH/c13-10-3-1-9-6-11(4-2-8(9)5-10)17-7-12(14,15)16;/h1,3,5,11,17H,2,4,6-7H2;1H
• InChI Key： OLZHIJDFQKKRBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C2)NCC(F)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 12

Additional information on 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride

6-Bromo-N-(2,2,2-Trifluoroethyl)-1,2,3,4-Tetrahydronaphthalen-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2287302-64-9, known as 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the 6-position of a tetrahydronaphthalene ring system with a trifluoroethyl amine group. The hydrochloride salt form further enhances its stability and solubility properties.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of cancer biology. The bromine substituent at the 6-position is believed to play a critical role in modulating the compound's bioactivity by influencing its binding affinity to specific protein targets. Additionally, the trifluoroethyl group introduces a degree of lipophilicity and electronic effects that further enhance its pharmacokinetic properties.

The synthesis of 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride involves a multi-step process that typically begins with the bromination of a tetrahydronaphthalene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the trifluoroethyl amine group. The final step involves acidification to obtain the hydrochloride salt. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated antiproliferative effects against various cancer cell lines by targeting key enzymes involved in cell cycle regulation. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects.

The structural uniqueness of 6-Bromo-N-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride also lends itself to applications in materials science. Its aromatic ring system and substituents make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a building block for advanced materials with tailored electronic properties.

From an environmental perspective, the compound's stability and biodegradation characteristics are being evaluated to ensure sustainable practices during its synthesis and application. Recent studies have indicated that it exhibits moderate biodegradability under aerobic conditions but may require specific environmental controls to prevent accumulation in ecosystems.

In conclusion,6-Bromo-N-(